Cas no 2503206-96-8 (2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one
• CAS No: 2503206-96-8
• MF: C₆H₁₀ClNO₃S
• MW: 211.666499614716
• MDL: MFCD32859729
• CID: 5464365
• PubChem ID: 155822650
• Update Time: 2025-10-29

2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1-methylsulfonylazetidin-3-yl)ethanone
• 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one
• Z4655945007

• MDL： MFCD32859729
• Inchi： 1S/C6H10ClNO3S/c1-12(10,11)8-3-5(4-8)6(9)2-7/h5H,2-4H2,1H3
• InChI Key： VKDCKBBVAVZPDF-UHFFFAOYSA-N
• SMILES： ClCC(C1CN(C1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 211.0069920 g/mol
• Monoisotopic Mass: 211.0069920 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.67
• XLogP3: -0.4
• Topological Polar Surface Area: 62.8

Additional information on 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one

Professional Introduction to 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one (CAS No. 2503206-96-8)

2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2503206-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class of heterocyclic structures, featuring a chloro-substituted ketone moiety linked to a methanesulfonylazetidinyl group. The unique architectural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The structural composition of 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one encompasses several key functional groups that contribute to its potential pharmacological properties. The presence of a chloro group at the second carbon atom introduces electrophilic reactivity, making it susceptible to nucleophilic substitution reactions, which are commonly exploited in medicinal chemistry for the synthesis of more complex derivatives. Additionally, the methanesulfonylazetidinyl moiety contributes to the molecule's rigidity and stability, while also providing a site for further chemical modifications.

In recent years, there has been growing interest in azetidine derivatives due to their versatile biological activities. Azetidine rings are known to mimic natural amino acid structures, which can facilitate interactions with biological targets such as enzymes and receptors. The specific substitution pattern in 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one suggests that it may exhibit inhibitory effects on certain enzymatic pathways, making it a potential lead compound for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for diseases associated with aberrant enzyme activity. For instance, studies have shown that azetidine-based molecules can interact with metalloproteinases and other hydrolases, which are implicated in various pathological processes. The chloro and methanesulfonyl groups in 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one may enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have indicated that 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one could effectively bind to active sites of target enzymes, potentially blocking their catalytic activity. This computational evidence supports further experimental validation and optimization efforts.

The synthesis of 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one involves multi-step organic transformations, including condensation reactions, sulfonylation, and chlorination. Each step must be carefully controlled to ensure high yield and purity, which are critical for subsequent biological evaluation. The development of efficient synthetic routes is essential for scalability and commercialization purposes.

In the context of drug discovery pipelines, 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one represents an early-stage candidate that requires extensive characterization before moving into preclinical studies. Preliminary pharmacokinetic assessments have suggested favorable solubility and metabolic stability, which are important properties for any potential therapeutic agent. Further investigations into its pharmacodynamics will be necessary to elucidate its mechanism of action and therapeutic potential.

The integration of machine learning and artificial intelligence tools has revolutionized the way lead compounds are identified and optimized. Predictive models can now forecast biological activity based on structural features alone, significantly reducing the time required for hit identification. 2-chloro-1-(1-methanesulfonylazetidin-3-yl)ethan-1-one exemplifies how computational methods can guide experimental efforts towards high-value candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-chloro-1-(1-methanesulfonylazetidin-3-yethyl)ethanone (CAS No. 2503206968) will play a crucial role in addressing unmet medical needs. The combination of traditional synthetic chemistry with modern biophysical techniques ensures that promising molecules like this one will be thoroughly evaluated for their clinical relevance.

In conclusion, 2-chloro-l( l -methanesulfo y l azet idine -3 -y l )e than - 11 - one (CAS No . 2503206968) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination o f functional groups , coupled wi th recent advances i n computational an d experimental methods , positions i t as a valuable candidate f or further exploration . As the field o f medicinal chemistry continues t o evolve , such compoun ds will remain at t he forefront o f drug discovery efforts . p >